![molecular formula C13H14N2O B7501258 N-quinolin-2-ylbutanamide](/img/structure/B7501258.png)
N-quinolin-2-ylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-quinolin-2-ylbutanamide, commonly known as QNB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and neuroscience. QNB is a synthetic compound that belongs to the class of N-acyl amino acids and is structurally related to the endogenous neurotransmitter, GABA.
Mechanism of Action
The mechanism of action of QNB is not fully understood, but it is believed to act as a GABA receptor agonist. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its activation leads to the inhibition of neuronal activity. QNB's ability to activate GABA receptors may explain its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
QNB has been shown to have a range of biochemical and physiological effects. In animal models, QNB has been shown to increase GABA levels in the brain, reduce neuronal excitability, and increase the threshold for seizures. QNB has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal survival and growth.
Advantages and Limitations for Lab Experiments
QNB has several advantages for use in lab experiments. It is a synthetic compound that is relatively easy to synthesize and purify, making it readily available for research. QNB is also stable under a range of conditions, making it suitable for use in various experimental settings. However, QNB has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on QNB. One area of interest is its potential as a drug candidate for the treatment of neurological disorders. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. Additionally, QNB may have applications in other fields such as biochemistry and neuroscience, and further research is needed to explore these potential applications.
Synthesis Methods
The synthesis of QNB involves the reaction of 2-aminobutanoic acid with quinoline-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields QNB as a white crystalline solid with a melting point of 102-104°C.
Scientific Research Applications
QNB has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, QNB has been investigated as a potential drug candidate for the treatment of neurological disorders such as epilepsy and anxiety. QNB has been shown to exhibit anticonvulsant and anxiolytic effects in animal models, making it a promising candidate for drug development.
properties
IUPAC Name |
N-quinolin-2-ylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c1-2-5-13(16)15-12-9-8-10-6-3-4-7-11(10)14-12/h3-4,6-9H,2,5H2,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUGVANPBWQRQIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NC2=CC=CC=C2C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-quinolin-2-ylbutanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.